Cas no 1286696-55-6 (N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286696-55-6
• MF: C₂₃H₂₄ClFN₄O₂
• MW: 442.913667678833
• CID: 6303236
• PubChem ID: 52905981
• Update Time: 2025-07-09

N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• N-[(3-chloro-4-fluorophenyl)methyl]-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
• N-[(3-chloro-4-fluorophenyl)methyl]-2-[4-(2-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• AKOS024486454
• VU0627189-1
• 1286696-55-6
• N-(3-chloro-4-fluorobenzyl)-2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)acetamide
• F3407-4645

• Inchi： 1S/C23H24ClFN4O2/c1-16-4-2-3-5-18(16)19-14-29(27-23(19)28-8-10-31-11-9-28)15-22(30)26-13-17-6-7-21(25)20(24)12-17/h2-7,12,14H,8-11,13,15H2,1H3,(H,26,30)
• InChI Key： XPHWZPTVFXZSIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNC(CN1C=C(C2C=CC=CC=2C)C(=N1)N1CCOCC1)=O)F

Computed Properties

• Exact Mass: 442.1571819g/mol
• Monoisotopic Mass: 442.1571819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide

Research Brief on N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS: 1286696-55-6)

The compound N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS: 1286696-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a morpholine ring and a pyrazole core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, particularly in the context of kinase inhibition and cancer therapy.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific protein kinases. Kinases are crucial regulators of cellular processes, and their dysregulation is often implicated in cancer and other diseases. Preliminary in vitro studies have demonstrated that this compound exhibits high selectivity and efficacy against certain kinase targets, making it a candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with kinase domains.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. The presence of the morpholine moiety is believed to contribute to its improved solubility and bioavailability, which are critical factors for oral administration in clinical settings.

Another notable aspect of this compound is its potential application in combination therapies. Synergistic effects have been observed when it is co-administered with other anticancer agents, suggesting that it could enhance the efficacy of existing treatments. Researchers are currently investigating these combinatorial approaches in preclinical models to identify optimal dosing regimens and minimize adverse effects.

Despite these promising findings, several challenges must be addressed before this compound can progress to clinical trials. Issues such as toxicity, long-term safety, and resistance mechanisms need to be thoroughly evaluated. Ongoing studies are focusing on structural modifications to improve its therapeutic index and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(3-chloro-4-fluorophenyl)methyl-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide represents a promising candidate for further development in the field of targeted cancer therapy. Its unique structural features and potent kinase inhibitory activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in broader therapeutic contexts.